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Compound of Interest

3-(Diethylamino)-2,2-
Compound Name:
dimethylpropan-1-ol

Cat. No.: B041345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Diethylamino)-2,2-
dimethylpropan-1-ol, a versatile tertiary amino alcohol. The document details its chemical and
physical properties, synthesis protocols, and significant applications, particularly in the
pharmaceutical and agrochemical industries.

Chemical Structure and Identification

3-(Diethylamino)-2,2-dimethylpropan-1-ol is an organic compound characterized by a
propan-1-ol backbone.[1] It features two methyl groups at the C2 position (a gem-dimethyl
arrangement) and a diethylamino group at the C3 position.[1] This unique structure, particularly
the steric hindrance provided by the gem-dimethyl groups, is crucial to its chemical behavior.[1]
The molecule possesses two key functional groups: a primary hydroxyl (-OH) group and a
tertiary amine (-N(CH2CH3)2), classifying it as a tertiary amino alcohol.[1]

The structural formula is: CoaH2:NO

A simplified representation of its molecular architecture is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-(Diethylamino)-2,2-dimethylpropan-1-ol | 39067-45-3 | Benchchem [benchchem.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 3-(Diethylamino)-2,2-
dimethylpropan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041345#3-diethylamino-2-2-dimethylpropan-1-ol-
structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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